Cas no 895648-38-1 (N-(4-ethoxyphenyl)-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine)

• Product Name: N-(4-ethoxyphenyl)-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine
• CAS No: 895648-38-1
• MF: C₂₅H₂₄N₂O₄S
• MW: 448.534065246582
• CID: 6045092
• PubChem ID: 16010948
• Update Time: 2025-08-01

N-(4-ethoxyphenyl)-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine
• 4-Quinolinamine, N-(4-ethoxyphenyl)-6-methoxy-3-[(4-methylphenyl)sulfonyl]-
• F1608-0634
• 895648-38-1
• N-(4-ethoxyphenyl)-6-methoxy-3-tosylquinolin-4-amine
• C769-1858
• NCGC00112931-01
• AKOS001859928
• CHEMBL1556836
• HMS1837E05
• N-(4-ethoxyphenyl)-6-methoxy-3-(4-methylphenyl)sulfonylquinolin-4-amine

• Inchi： 1S/C25H24N2O4S/c1-4-31-19-9-7-18(8-10-19)27-25-22-15-20(30-3)11-14-23(22)26-16-24(25)32(28,29)21-12-5-17(2)6-13-21/h5-16H,4H2,1-3H3,(H,26,27)
• InChI Key： ACLJHFKYBFQIBP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C(NC2=CC=C(OCC)C=C2)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 448.14567842g/mol
• Monoisotopic Mass: 448.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 628.1±55.0 °C(Predicted)
• pka: 4.52±0.50(Predicted)

Additional information on N-(4-ethoxyphenyl)-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine

Introduction to N-(4-ethoxyphenyl)-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine (CAS No. 895648-38-1)

N-(4-ethoxyphenyl)-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine (CAS No. 895648-38-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. The unique structural features of this compound, particularly the presence of the ethoxyphenyl, methoxy, and benzenesulfonyl groups, contribute to its potential therapeutic applications.

The chemical structure of N-(4-ethoxyphenyl)-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine is characterized by a quinoline core with several functional groups attached. The ethoxyphenyl group at the 4-position of the phenyl ring and the methoxy group at the 6-position of the quinoline ring provide additional stability and enhance the compound's solubility. The benzenesulfonyl group at the 3-position introduces a sulfonyl moiety, which is known to influence the compound's pharmacokinetic properties and biological activity.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of this compound. One of the most promising areas of research is its anti-inflammatory properties. Studies have shown that N-(4-ethoxyphenyl)-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine exhibits potent anti-inflammatory effects by inhibiting key inflammatory mediators such as cytokines and chemokines. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, this compound has also shown promise in cancer research. Preclinical studies have demonstrated that N-(4-ethoxyphenyl)-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell signaling pathways that are crucial for cancer cell survival and proliferation. For instance, it has been reported to inhibit the activation of Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its direct effects on cancer cells, this compound may also have immunomodulatory properties. Research has indicated that it can enhance the immune response against tumor cells by activating natural killer (NK) cells and T-cells. This dual mechanism—directly inhibiting cancer cell growth and enhancing immune surveillance—makes it a promising candidate for combination therapy approaches in oncology.

The pharmacokinetic profile of N-(4-ethoxyphenyl)-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine has also been studied in detail. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability suggests that it can be administered with minimal risk of rapid degradation or toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-(4-ethoxyphenyl)-6-methoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine (CAS No. 895648-38-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both anti-inflammatory and anti-cancer therapies. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.